3-(2-furyl)-N-[3-(4-morpholinyl)propyl]acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(3-morpholin-4-ylpropyl)prop-2-enamide
• InChI: InChI=1S/C14H20N2O3/c17-14(5-4-13-3-1-10-19-13)15-6-2-7-16-8-11-18-12-9-16/h1,3-5,10H,2,6-9,11-12H2,(H,15,17)/b5-4+
• InChI Key: ZKGNPZIJJMSWFO-SNAWJCMRSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)C=CC2=CC=CO2
• Isomeric SMILES: C1COCCN1CCCNC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol
• Solubility: >39.6 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(2-furyl)-N-[3-(4-morpholinyl)propyl]acrylamide is an organic compound that features a furan ring, a morpholine ring, and an acrylamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-furyl)-N-[3-(4-morpholinyl)propyl]acrylamide typically involves the reaction of 3-(2-furyl)acrylic acid with 3-(4-morpholinyl)propylamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a catalyst like DMAP (4-dimethylaminopyridine) to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

3-(2-furyl)-N-[3-(4-morpholinyl)propyl]acrylamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The acrylamide group can be reduced to form the corresponding amine.

Substitution: The morpholine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Furan-2,3-dione derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted morpholine derivatives.

Scientific Research Applications

3-(2-furyl)-N-[3-(4-morpholinyl)propyl]acrylamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(2-furyl)-N-[3-(4-morpholinyl)propyl]acrylamide involves its interaction with specific molecular targets and pathways. The compound can modulate lysosomal pH by facilitating the transmembrane transport of chloride anions. This disruption of lysosomal pH homeostasis can lead to the inactivation of lysosomal enzymes such as Cathepsin B, which plays a role in various cellular processes .

Comparison with Similar Compounds

Similar Compounds

3-(2-furyl)acrylic acid: Shares the furan ring and acrylic acid moiety.

3-(4-morpholinyl)propylamine: Contains the morpholine ring and propylamine group.

4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one: Features a morpholine ring and similar structural elements.

Uniqueness

3-(2-furyl)-N-[3-(4-morpholinyl)propyl]acrylamide is unique due to its combination of a furan ring, morpholine ring, and acrylamide group. This unique structure imparts specific chemical and biological properties that are not found in other similar compounds .